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Compound of Interest

Compound Name: ENZ219-alkyne

Cat. No.: B15555075

For Immediate Implementation: This guide provides critical safety and logistical protocols for
researchers, scientists, and drug development professionals working with EN219-alkyne.
Adherence to these procedures is paramount for ensuring personal safety and maintaining a
secure laboratory environment. The following information is based on best practices for
handling terminal alkynes and related chemical compounds.

When handling EN219-alkyne, a comprehensive approach to personal protective equipment
(PPE) is non-negotiable. Due to the potential hazards associated with terminal alkynes,
including flammability and the risk of forming explosive metal acetylides, stringent safety
measures must be observed.[1]

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following equipment
must be worn at all times when handling EN219-alkyne:

o Eye Protection: Chemical splash goggles with side shields are mandatory to protect the eyes
from splashes.[2][3][4] A face shield should be worn over safety goggles when there is a
significant risk of splashing or explosion.[5]

e Hand Protection: Chemically resistant gloves, such as nitrile gloves, are required. It is crucial
to inspect gloves for any signs of degradation or perforation before use and to change them
immediately upon contamination. For tasks with a higher risk of splash, consider double-
gloving or using gloves with extended cuffs.
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» Body Protection: A flame-retardant lab coat or a chemical-resistant apron worn over a lab
coat is essential to protect against splashes and potential fires. Clothing worn underneath
should be made of natural fibers like cotton, as synthetic fibers can melt and adhere to the
skin in a fire.

o Footwear: Closed-toe shoes are required to protect the feet from spills and falling objects.

» Respiratory Protection: Work with EN219-alkyne should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood, to minimize the inhalation of vapors. If
there is a risk of aerosol formation or if working with large quantities, a respirator may be
necessary.

Quantitative Data Summary

While specific quantitative data for EN219-alkyne is not publicly available, the following table
summarizes key safety-related properties typical for terminal alkynes. Researchers should
always refer to the specific Safety Data Sheet (SDS) for the most accurate information.

General Valuel/lnformation for Terminal

Propert
S Alkynes
Many terminal alkynes are flammable liquids
Flammability and their vapors can form explosive mixtures
with air.
Can form explosive metal acetylides with heavy
Reactivity metals like copper, silver, and mercury. Avoid
contact.
Recommended to be stored at low temperatures
Storage Temperature (e.g., -20°C) under an inert atmosphere (argon
or nitrogen).
Light Sensitivity Should be protected from light.

) ) Strong oxidizing agents, strong bases, and
Incompatible Materials
heavy metal salts.
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Operational Plan: From Handling to Disposal

A systematic approach to handling and disposal is crucial for minimizing risks.

Experimental Workflow
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Spill Response

Alert Personnel & Evacuate Area
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If Spill is Large or Unknown, Call EHS If Spill is Small & Controllable, Proceed with Cleanup

'

Don Additional PPE if Necessary

'
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Collect Contaminated Material
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'
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-en219-alkyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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